Cas no 1433189-29-7 (5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid)

• Product Name: 5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid
• CAS No: 1433189-29-7
• MF: C₂₃H₁₃F₃O₈
• MW: 474.3
• CID: 5467318
• PubChem ID: 102492969
• Update Time: 2026-03-10

5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid
• 1433189-29-7
• CS-0170002
• G69940
• 5-[3-(3,5-dicarboxyphenyl)-5-(trifluoromethyl)phenyl]benzene-1,3-dicarboxylic acid

• Inchi： 1S/C23H13F3O8/c24-23(25,26)18-8-12(10-2-14(19(27)28)6-15(3-10)20(29)30)1-13(9-18)11-4-16(21(31)32)7-17(5-11)22(33)34/h1-9H,(H,27,28)(H,29,30)(H,31,32)(H,33,34)
• InChI Key： GZFJRCFZLXGFGX-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C(F)(F)F)=CC(C3=CC(C(O)=O)=CC(C(O)=O)=C3)=C2)=CC(C(O)=O)=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 474.05625185g/mol
• Monoisotopic Mass: 474.05625185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 149Ų

Additional information on 5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid

Recent Advances in the Study of 5'-(Trifluoromethyl)-[1,1':3',1''-Terphenyl]-3,3'',5,5''-Tetracarboxylic Acid (CAS: 1433189-29-7)

The compound 5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid (CAS: 1433189-29-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique terphenyl backbone and multiple carboxylic acid functionalities, has shown promising potential in various applications, including drug discovery, materials science, and supramolecular chemistry. Recent studies have focused on elucidating its synthesis, structural properties, and biological activities, providing valuable insights for future research and development.

One of the key areas of investigation has been the synthesis and optimization of 5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid. Researchers have developed novel synthetic routes to improve yield and purity, leveraging advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis. These advancements have facilitated the production of this compound on a larger scale, enabling more extensive biological and material studies.

In the context of drug discovery, 5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid has been explored as a potential scaffold for designing new therapeutic agents. Its rigid terphenyl core and multiple carboxyl groups make it an attractive candidate for targeting protein-protein interactions (PPIs) and enzyme inhibition. Recent in vitro studies have demonstrated its ability to modulate specific biological pathways, particularly those involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anticancer drugs.

Beyond its biological applications, this compound has also been investigated for its utility in materials science. Its ability to form stable coordination polymers and metal-organic frameworks (MOFs) has been a focal point of recent research. The trifluoromethyl group enhances the compound's thermal and chemical stability, making it suitable for applications in gas storage, catalysis, and sensing. Preliminary studies have shown that MOFs derived from this ligand exhibit high porosity and selective adsorption properties, which could be leveraged for environmental and industrial applications.

In conclusion, the recent advancements in the study of 5'-(trifluoromethyl)-[1,1':3',1''-terphenyl]-3,3'',5,5''-tetracarboxylic acid highlight its multifaceted potential in both biomedical and material sciences. Ongoing research efforts are expected to further unravel its mechanisms of action and optimize its applications, paving the way for innovative solutions in drug development and advanced materials. Future studies should focus on in vivo validation of its therapeutic potential and the scalability of its material applications to ensure its transition from the laboratory to real-world use.